N,N-dimethyl-2-[4-(4-vinylbenzoyl)-2-morpholinyl]ethanamine

• IUPAC Name: [2-[2-(dimethylamino)ethyl]morpholin-4-yl]-(4-ethenylphenyl)methanone
• InChI: InChI=1S/C17H24N2O2/c1-4-14-5-7-15(8-6-14)17(20)19-11-12-21-16(13-19)9-10-18(2)3/h4-8,16H,1,9-13H2,2-3H3
• InChI Key: HMFBOWSODGNWHK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC1CN(CCO1)C(=O)C2=CC=C(C=C2)C=C
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

N,N-dimethyl-2-[4-(4-vinylbenzoyl)-2-morpholinyl]ethanamine, commonly known as DMVEMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMVEMA is a derivative of morpholine and is synthesized using a multi-step process.

Scientific Research Applications

DMVEMA has a wide range of potential scientific research applications. One of the most promising applications is in the field of photopolymerization. DMVEMA is used as a photoinitiator in the polymerization of various materials, including dental composites, adhesives, and coatings. DMVEMA has also been studied for its potential use in the development of drug delivery systems and as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of DMVEMA is not well understood. However, it is believed that DMVEMA acts as a photoinitiator by absorbing light energy and initiating a chain reaction that leads to the polymerization of the material being used.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of DMVEMA. However, studies have shown that DMVEMA is not toxic to cells and does not cause significant damage to DNA. Additionally, DMVEMA has been shown to have low cytotoxicity and is biocompatible.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMVEMA in lab experiments is its high efficiency as a photoinitiator. DMVEMA has a high absorption rate and can initiate polymerization quickly. However, one of the limitations of using DMVEMA is its sensitivity to light. DMVEMA must be stored in the dark to prevent premature polymerization.

Future Directions

There are several potential future directions for research on DMVEMA. One area of research is the development of new applications for DMVEMA in the field of drug delivery systems. Another potential direction is the use of DMVEMA as a fluorescent probe for the detection of metal ions. Additionally, further research is needed to fully understand the mechanism of action of DMVEMA and its potential applications in various fields.

Synthesis Methods

The synthesis of DMVEMA involves a multi-step process that starts with the reaction of morpholine with acetic anhydride to produce N-acetamido-4-morpholinobenzene. The resulting compound is then reacted with paraformaldehyde to produce N-(4-morpholinobenzylidene)acetamide. This compound is then reacted with dimethylamine to produce N,N-dimethyl-2-[4-(4-formylbenzoyl)-2-morpholinyl]ethanamine. Finally, this compound is reacted with vinyl magnesium bromide to produce DMVEMA.